molecular formula C11H16N2O B091838 Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)- CAS No. 16089-42-2

Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-

Cat. No. B091838
CAS RN: 16089-42-2
M. Wt: 192.26 g/mol
InChI Key: YVEZBGKUTDESAG-UHFFFAOYSA-N
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Description

Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, also known as methoxyphenamine, is a chemical compound that belongs to the class of amphetamines. It is a psychoactive drug that has been used for various purposes, including as a stimulant and appetite suppressant.

Scientific Research Applications

  • Anti-inflammatory and Analgesic Activity : Compounds like 5-benzoyl-1,2-dihydro-3H-pyrrolo-[1,2-a]pyrrole-1-carboxylic acid and related derivatives, which include structures related to benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, have been studied for their potential anti-inflammatory and analgesic activities. These compounds showed high potency in mouse assays and minimal gastrointestinal erosion in rats, suggesting their potential as analgesic agents in humans (Muchowski et al., 1985).

  • Antifungal Agents : Derivatives of benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, have been synthesized and characterized for their antifungal activity. These compounds demonstrated varying levels of activity against different fungi, including Candida albicans and Aspergillus niger. The presence of specific substituents like chloro, nitro, and methoxy groups was found to enhance their antifungal properties (Malhotra et al., 2012).

  • Anticonvulsant Agents : Novel Schiff bases of benzenamine derivatives have been synthesized and evaluated for their anticonvulsant activity. Some compounds in this category exhibited significant seizure protection in various models, suggesting their potential use as anticonvulsant agents (Pandey & Srivastava, 2011).

  • Chemosensor for Silver Ions : A derivative of benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, was found to be a highly selective chemosensor for silver ions. This chemosensor exhibited strong fluorescent enhancement upon binding to Ag(+) ions, attributed to increased intramolecular charge transfer (Tharmaraj, Devi, & Pitchumani, 2012).

  • Corrosion Inhibition : Imidazopyridine derivatives, including those related to benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-, have been studied for their properties as corrosion inhibitors for mild steel in acidic environments. These studies involved a range of techniques, including electrochemical and spectroscopic analysis, to understand their effectiveness and mechanism of action (Yadav, Behera, & Kumar, 2014).

properties

IUPAC Name

3-methoxy-4-pyrrolidin-1-ylaniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16N2O/c1-14-11-8-9(12)4-5-10(11)13-6-2-3-7-13/h4-5,8H,2-3,6-7,12H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YVEZBGKUTDESAG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC(=C1)N)N2CCCC2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8066006
Record name Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

192.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

16089-42-2
Record name 3-Methoxy-4-(1-pyrrolidinyl)benzenamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=16089-42-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016089422
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-
Source EPA Chemicals under the TSCA
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Benzenamine, 3-methoxy-4-(1-pyrrolidinyl)-
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-(4-amino-2-methoxyphenyl)pyrrolidine
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